![molecular formula C14H10F2N2S B5758650 2-[(2,6-difluorobenzyl)thio]-1H-benzimidazole](/img/structure/B5758650.png)
2-[(2,6-difluorobenzyl)thio]-1H-benzimidazole
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Overview
Description
2-[(2,6-difluorobenzyl)thio]-1H-benzimidazole is a compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of benzimidazole derivatives, which have been shown to possess a wide range of biological activities.
Mechanism of Action
The mechanism of action of 2-[(2,6-difluorobenzyl)thio]-1H-benzimidazole involves the inhibition of various cellular pathways. It has been shown to inhibit the activity of topoisomerase II, which is essential for DNA replication and cell division. It also inhibits the activity of histone deacetylases, which are involved in the regulation of gene expression. Furthermore, it inhibits the activity of NF-κB, a transcription factor that plays a key role in inflammation.
Biochemical and Physiological Effects:
This compound has been shown to possess various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating the caspase cascade. It also inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. Furthermore, it has been shown to possess antibacterial and antifungal activity by disrupting the cell membrane of bacteria and fungi.
Advantages and Limitations for Lab Experiments
The advantages of using 2-[(2,6-difluorobenzyl)thio]-1H-benzimidazole in lab experiments include its wide range of biological activities and its relatively simple synthesis method. However, its limitations include its low solubility in water, which can make it difficult to use in certain assays.
Future Directions
There are several future directions for the research on 2-[(2,6-difluorobenzyl)thio]-1H-benzimidazole. One direction is to further investigate its potential therapeutic applications in cancer, inflammation, and infectious diseases. Another direction is to study its pharmacokinetics and pharmacodynamics in vivo to better understand its efficacy and toxicity. Furthermore, it may be possible to modify the structure of this compound to improve its solubility and bioavailability.
Synthesis Methods
The synthesis of 2-[(2,6-difluorobenzyl)thio]-1H-benzimidazole involves the reaction of 2,6-difluorobenzyl chloride with 1H-benzimidazole-2-thiol in the presence of a base such as potassium carbonate. The reaction proceeds through a substitution reaction, and the product is obtained in good yield. The purity of the product can be improved by recrystallization from an appropriate solvent.
Scientific Research Applications
2-[(2,6-difluorobenzyl)thio]-1H-benzimidazole has been studied for its potential therapeutic applications in various fields such as cancer, inflammation, and infectious diseases. It has been shown to possess anticancer activity by inducing apoptosis in cancer cells. It also exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. In addition, it has been shown to possess antibacterial and antifungal activity, making it a potential candidate for the treatment of infectious diseases.
Properties
IUPAC Name |
2-[(2,6-difluorophenyl)methylsulfanyl]-1H-benzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10F2N2S/c15-10-4-3-5-11(16)9(10)8-19-14-17-12-6-1-2-7-13(12)18-14/h1-7H,8H2,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXJUKRIVTAHBEU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=N2)SCC3=C(C=CC=C3F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10F2N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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